Cas no 2171804-06-9 (2-{5-cyclopentyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}ethan-1-amine)

• Product Name: 2-{5-cyclopentyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}ethan-1-amine
• CAS No: 2171804-06-9
• MF: C₁₄H₂₇N₅
• MW: 265.39768242836
• CID: 6102183
• PubChem ID: 165604769
• Update Time: 2025-11-06

2-{5-cyclopentyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{5-cyclopentyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}ethan-1-amine
• 2171804-06-9
• 2-{5-cyclopentyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazol-4-yl}ethan-1-amine
• EN300-1598340

• Inchi： 1S/C14H27N5/c1-18(2)10-5-11-19-14(12-6-3-4-7-12)13(8-9-15)16-17-19/h12H,3-11,15H2,1-2H3
• InChI Key： ROEPHDNTPZFHBC-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)C(=C(CCN)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 265.22664588g/mol
• Monoisotopic Mass: 265.22664588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60Ų

Additional information on 2-{5-cyclopentyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}ethan-1-amine

Professional Introduction to Compound with CAS No. 2171804-06-9 and Product Name: 2-{5-cyclopentyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}ethan-1-amine

The compound identified by the CAS number 2171804-06-9 and the product name 2-{5-cyclopentyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a triazole ring and a dimethylamino substituent in its molecular framework suggests a high degree of reactivity and biological activity, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those containing triazole moieties. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The structural motif of 5-cyclopentyl-1H-1,2,3-triazol-4-yl in this compound not only contributes to its unique chemical properties but also opens up avenues for designing derivatives with enhanced pharmacological profiles.

The dimethylamino group attached to the propyl chain introduces basicity to the molecule, which can be exploited in various pharmacological interactions. This feature is particularly relevant in the design of kinase inhibitors and other enzyme-targeting agents. Additionally, the ethan-1-amine moiety provides a flexible backbone that can be modified to optimize solubility and bioavailability, crucial factors for drug efficacy.

Recent studies have highlighted the importance of triazole-containing compounds in addressing emerging therapeutic challenges. For instance, research has demonstrated that triazole derivatives can exhibit potent activity against resistant bacterial strains by inhibiting essential metabolic pathways. The compound in question may offer a novel approach to combat such challenges through its unique structural features.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, are employed to construct the complex triazole ring system. These synthetic strategies not only showcase the expertise of modern organic chemistry but also highlight the compound's synthetic challenge and potential.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The triazole ring is predicted to form hydrogen bonds with polar residues in protein active sites, while the dimethylamino group may engage in salt bridge interactions. Such insights are critical for rational drug design and optimizing lead compounds for clinical trials.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, triazole derivatives have shown promise as fungicides due to their ability to disrupt fungal cell wall synthesis. The structural features of our compound may make it suitable for developing novel agrochemical agents that address emerging fungal resistance issues.

Furthermore, the environmental impact of pharmaceutical compounds is an increasingly important consideration in drug development. The biodegradability and toxicity profile of this compound are subjects of ongoing research. Preliminary studies suggest that it exhibits moderate stability under environmental conditions but can be metabolized by microbial enzymes into less toxic byproducts.

The role of computational toxicology has become indispensable in assessing the safety profile of new chemical entities before they enter clinical trials. Advanced predictive models are used to evaluate potential adverse effects based on structural alerts and physicochemical properties. The data generated from these studies will inform decisions regarding further optimization and scaling up production.

In conclusion, the compound with CAS No. 2171804-06-9 and product name 2-{5-cyclopentyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazol-4-yl}ethan-1-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and predicted biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications for triazole-containing compounds, this molecule stands out as a promising candidate for further development.